Cas no 144165-20-8 (4H-1,2,4-Triazole,3-(3-fluorophenyl)-4-methyl-5-(methylthio)-)

4H-1,2,4-Triazole,3-(3-fluorophenyl)-4-methyl-5-(methylthio)- structure
144165-20-8 structure
Product Name:4H-1,2,4-Triazole,3-(3-fluorophenyl)-4-methyl-5-(methylthio)-
CAS No:144165-20-8
MF:C10H10FN3S
MW:223.269903659821
CID:216562
PubChem ID:3072804
Update Time:2025-04-19

4H-1,2,4-Triazole,3-(3-fluorophenyl)-4-methyl-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,2,4-Triazole,3-(3-fluorophenyl)-4-methyl-5-(methylthio)-
    • 3-(3-fluorophenyl)-4-methyl-5-methylsulfanyl-1,5-dihydro-1,2,4-triazole
    • 3-(3-Fluorophenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole
    • 4H-1,2,4-Triazole, 3-(3-fluorophenyl)-4-methyl-5-(methylthio)-
    • 3-(3-Fluorophenyl)-4-methyl-5-(methylthio)-4H-1,2,4-triazole
    • 5-(3-Fluorophenyl)-4-methyl-5-(methylthio)-4H-1,2,4-triazole
    • CHEMBL278577
    • 1H-1,2,4-Triazole, 3-(3-fluorophenyl)-4-methyl-5-(methylthio)-
    • 144165-20-8
    • DTXSID70932248
    • Inchi: 1S/C10H10FN3S/c1-14-9(12-13-10(14)15-2)7-4-3-5-8(11)6-7/h3-6H,1-2H3
    • InChI Key: IDJLCZSOBSQVFH-UHFFFAOYSA-N
    • SMILES: S(C)C1=NN=C(C2C=CC=C(C=2)F)N1C

Computed Properties

  • Exact Mass: 223.0581
  • Monoisotopic Mass: 223.057946
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56
  • XLogP3: 2

Experimental Properties

  • Density: 1.29
  • Boiling Point: 392.3°Cat760mmHg
  • Flash Point: 191°C
  • Refractive Index: 1.624
  • PSA: 30.71
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